Cas no 1096815-85-8 (2-2-(difluoromethoxy)phenylpropan-1-amine)

• Product Name: 2-2-(difluoromethoxy)phenylpropan-1-amine
• CAS No: 1096815-85-8
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5757692
• PubChem ID: 43316806
• Update Time: 2025-05-23

2-2-(difluoromethoxy)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Difluoromethoxy-phenyl)-propylamine
• Benzeneethanamine, 2-(difluoromethoxy)-β-methyl-
• 2-2-(difluoromethoxy)phenylpropan-1-amine

• Inchi： 1S/C10H13F2NO/c1-7(6-13)8-4-2-3-5-9(8)14-10(11)12/h2-5,7,10H,6,13H2,1H3
• InChI Key： VMHWBKCGBFBOQU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(C)CN)C(F)F

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 257.9±40.0 °C(Predicted)
• pka: 9.80±0.10(Predicted)

Additional information on 2-2-(difluoromethoxy)phenylpropan-1-amine

Introduction to 2-2-(difluoromethoxy)phenylpropan-1-amine (CAS No. 1096815-85-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-2-(difluoromethoxy)phenylpropan-1-amine (CAS No. 1096815-85-8) represents a novel molecular entity that has garnered significant attention in the realms of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This introduction aims to provide a comprehensive overview of the compound, emphasizing its chemical characteristics, potential therapeutic applications, and recent advancements in research that highlight its significance in modern drug discovery.

At the core of the compound's identity is its distinctive difluoromethoxy substituent, which is strategically positioned on a phenylpropan-1-amine backbone. This structural motif not only imparts distinctive electronic and steric properties but also opens up a wide array of possibilities for interactions with biological targets. The difluoromethoxy group, in particular, is well-known for its ability to modulate enzyme activity and receptor binding affinity, making it a valuable component in the design of bioactive molecules.

The phenylpropan-1-amine scaffold itself is a versatile pharmacophore that has been extensively explored in the development of drugs targeting various diseases, including neurological disorders, inflammatory conditions, and metabolic syndromes. By incorporating a difluoromethoxy moiety into this framework, researchers have been able to fine-tune the compound's pharmacokinetic and pharmacodynamic profiles, leading to enhanced efficacy and reduced side effects.

In recent years, there has been a surge in interest surrounding the development of small-molecule inhibitors that modulate protein-protein interactions (PPIs). The compound 2-2-(difluoromethoxy)phenylpropan-1-amine (CAS No. 1096815-85-8) has emerged as a promising candidate in this area due to its ability to interact with key PPIs involved in cancer progression and inflammation. Preliminary studies have demonstrated that this compound can disrupt aberrant signaling pathways by binding to specific protein targets, thereby inhibiting disease-related processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The difluoromethoxy group has been shown to enhance blood-brain barrier penetration, allowing for more effective delivery of therapeutic agents to the central nervous system. Additionally, preclinical studies have suggested that 2-2-(difluoromethoxy)phenylpropan-1-amine can modulate neurotransmitter release and receptor activity, making it a candidate for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The compound's structural features also make it an attractive scaffold for further derivatization and optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with improved binding affinity and selectivity. These efforts have led to the discovery of several novel derivatives that show enhanced efficacy in preclinical models while maintaining a favorable safety profile.

Another area where this compound has shown promise is in the field of anti-inflammatory therapy. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, autoimmune conditions, and cancer. By targeting key inflammatory pathways, 2-2-(difluoromethoxy)phenylpropan-1-amine (CAS No. 1096815-85-8) has demonstrated the ability to reduce pro-inflammatory cytokine production and attenuate inflammatory responses. This has opened up new avenues for treating inflammatory diseases with fewer systemic side effects compared to traditional anti-inflammatory agents.

The synthesis of this compound presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Advances in synthetic methodologies have enabled chemists to construct complex derivatives with high efficiency and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in achieving the desired molecular architecture.

In conclusion, 2-2-(difluoromethoxy)phenylpropan-1-amine (CAS No. 1096815-85-8) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.